Cas no 2248398-10-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxo-4H-chromene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxo-4H-chromene-2-carboxylate
• CAS No: 2248398-10-7
• MF: C₁₈H₈ClNO₆
• MW: 369.712224006653
• CID: 5853487
• PubChem ID: 165728802
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxo-4H-chromene-2-carboxylate
• EN300-6520063
• 2248398-10-7

• Inchi： 1S/C18H8ClNO6/c19-9-5-6-12-13(21)8-15(25-14(12)7-9)18(24)26-20-16(22)10-3-1-2-4-11(10)17(20)23/h1-8H
• InChI Key： XMKSLVSWNWEQCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)OC=2C=1)=O

Computed Properties

• Exact Mass: 369.0040147g/mol
• Monoisotopic Mass: 369.0040147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxo-4H-chromene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxo-4H-chromene-2-carboxylate (CAS No: 2248398-10-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxo-4H-chromene-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2248398-10-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a conjugated system of isoindole and chromene moieties, exhibits a unique structural framework that positions it as a promising candidate for further exploration in medicinal chemistry.

The compound’s structure is characterized by the presence of multiple functional groups, including 1,3-dioxo, 7-chloro, and 4-oxo substituents, which contribute to its diverse reactivity and potential biological activity. The isoindole core is particularly noteworthy, as it is a privileged scaffold in drug discovery, known for its ability to interact with biological targets in a manner that promotes therapeutic efficacy. In contrast, the chromene unit introduces additional electronic and steric features that can modulate the compound’s pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity of this compound to various biological targets with remarkable accuracy. Studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxo-4H-chromene-2-carboxylate may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways. This potential has fueled interest in its development as an anti-inflammatory agent or as a lead compound for further derivatization to enhance its therapeutic profile.

The synthesis of this compound represents a significant challenge due to the complexity of its fused ring system and the need for precise functionalization at multiple sites. However, recent methodologies in organic synthesis have made strides in simplifying these processes. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the isoindole-chromene bridge efficiently. Additionally, modern catalytic systems have enabled the introduction of chlorine atoms with high selectivity, which is crucial for maintaining the compound’s desired reactivity while minimizing unwanted side products.

In vitro studies have begun to elucidate the pharmacological properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloro-4-oxyo-H chromene -carboxylate (CAS No: 2248398 -10 -7). Preliminary data indicate that it may possess antioxidant and anti-proliferative effects, making it relevant for treating conditions such as oxidative stress-related diseases and certain types of cancer. The chromene moiety is particularly associated with these activities due to its ability to scavenge free radicals through redox-active mechanisms. Meanwhile, the isoindole part contributes to stabilizing protein-protein interactions by binding to specific amino acid residues within target proteins.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motif has inspired research into its use as a building block for more complex molecules in materials science. For example, researchers are exploring its utility in designing organic semiconductors and light-emitting diodes (OLEDs), where its conjugated system could enhance charge transport properties. This interdisciplinary approach highlights the versatility of 1 ,3 -diox o -2 ,3 -dihydro -1 H -iso indol -2 -y l 7 -chlor o -4 -oxy o-H chrom ene - carbox ylate ( CAS No : 2248398 -10 -7).

Regulatory considerations are also an integral part of advancing this compound into clinical trials or commercial use. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before any therapeutic application can be realized. Collaborations between synthetic chemists and pharmacologists are crucial in optimizing synthetic routes while maintaining high purity standards necessary for safety evaluations.

The future directions for research on 1 ,3 -diox o -2 ,3 -dihydro -1 H -iso indol -2 yl 7 chlor o -4 ox o-H chrom ene carbox ylate ( CAS No : 2248398 -10 -7) include exploring novel synthetic strategies that could improve yield and scalability. Additionally ,investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological systems ,which could guide further modifications aimed at enhancing efficacy or reducing off-target effects .

As our understanding of molecular interactions evolves ,the role played by compounds like this one continues to expand .Their unique structural features offer untapped potential across multiple domains ,from treating human diseases to developing advanced functional materials .With continued investment into both fundamental research and applied science ,the full promise held by such molecules as 1 ,3 diox o _ _ _ _ _ _ _ _ _ _ _ _ hydro_ _ iso indol_ _ _ y l_ _ chlor o_ ox o-H chrom ene carbox ylate will undoubtedly be realized.